N-(3,5-dimethylphenyl)-2-[4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[4-(4-methoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C21H21N3O4/c1-14-10-15(2)12-16(11-14)22-19(25)13-23-8-9-24(21(27)20(23)26)17-4-6-18(28-3)7-5-17/h4-12H,13H2,1-3H3,(H,22,25)
• InChI Key: VXDULLOGQXGBTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

This compound is an organic molecule with several functional groups, including an amide group and a tetrahydropyrazine ring. The presence of these functional groups suggests that it may have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of several functional groups and a cyclic structure. Detailed structural analysis would require techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general properties can be predicted based on the functional groups present in the molecule. For example, the presence of an amide group suggests that the compound may form hydrogen bonds, which could affect its solubility and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to its effects in a biological system, which is typically studied in the context of drug discovery. Without specific studies on this compound, it’s not possible to provide information on its mechanism of action.

Future Directions

The potential applications and future directions for research on this compound would depend on its physical and chemical properties, as well as its activity in biological systems. Without specific data, it’s not possible to predict future directions.